Cas no 1633-83-6 (1,4-Butane sulton)

1,4-Butane sulton Properties

Names and Identifiers

• 1,4-Butane sultone
• 4-Hydroxy-1-butanesulfonic acid delta-sultone
• Butanesultone
• 4-Hydroxy-1-butanesulphonic acid sultone
• 1,4-butane sulfone
• 1,2-Oxathiane 2,2-dioxide
• 1.4-Butane Sultone
• oxathiane 2,2-dioxide
• -Sultone
• 1,4-Butane
• butanesulfone
• δ-Valerosultone
• 1,4-Butylsultone
• 1,4-BUTANE SULTON
• 1,4-BUTANESULPHONE
• 1,4-butylenesulfone
• MFCD00006584
• WLN: T6OSWTJ
• DTXSID4061836
• 1-4-butane sultone
• FT-0606816
• B0136
• .delta.-Valerosultone
• 1-BUTANESULFONIC ACID, 4-HYDROXY-, .DELTA.-SULTONE
• BCP23575
• NSC71999
• 4-Hydroxybutane-1-sulfonic acid delta-sultone
• SCHEMBL26967
• NSC-71999
• BP-31154
• .delta.-Butane sultone
• AS-17326
• [1,2]oxathiane 2,2-dioxide
• EINECS 216-647-9
• 1,4-BUTANE SULTONE [HSDB]
• UNII-4E0C1CLI2C
• 1(4)-Butanesultone
• HSDB 5846
• 1,4-Butanesultone
• 5-19-01-00010 (Beilstein Handbook Reference)
• SY006382
• CS-W018691
• 1,4-Butane sultone, >=99%
• 1,4-Butanesulfone
• A810473
• 1,4-Butylene sulfone
• 1633-83-6
• F0001-0588
• NS00025331
• 4E0C1CLI2C
• AKOS000120475
• SULFOBUTYLBETADEX SODIUM IMPURITY B [EP IMPURITY]
• 1,2lambda6-oxathiane-2,2-dione
• W-107953
• N1-ACETYL-2-CHLORO-5-NITROBENZENE-1-CARBOHYDRAZIDE
• Q27259464
• NSC 71999
• 1,2-oxathiane-2,2-dione
• delta-Valerosultone
• Butane sultone
• EN300-20486
• 4-Hydroxybutane-1-sulfonic acid d-sultone
• BRN 0110588
• 1,2-Oxathiane, 2,2-dioxide
• 1,2lambda-oxathiane-2,2-dione
• 1,2Oxathiane, 2,2dioxide
• 1,4-Butane sulton
• Butanesulfone
• deltaValerosultone
• 1,4-BUTANE SULTONE
• DTXCID0035243
• 1-BUTANESULFONIC ACID, 4-HYDROXY-, DELTA-SULTONE
• 1,4butanesultone
• 1,2-Oxathiane 2,2-Dioxide
• butanesultone
• +Expand

• MDL： MFCD00006584
• InChIKey： MHYFEEDKONKGEB-UHFFFAOYSA-N
• Inchi： 1S/C4H8O3S/c5-8(6)4-2-1-3-7-8/h1-4H2
• SMILES： O=S1(CCCCO1)=O
• BRN： 110588

Computed Properties

• Exact Mass: 136.01900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 136.019415
• Heavy Atom Count: 8
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 1.20740
• PSA: 51.75000
• Refractive Index: n20/D 1.464(lit.)
• Water Partition Coefficient: 54 g/l (20 º C) decomposition
• Boiling Point: 146°C/17mmHg(lit.)
• Melting Point: 12-15 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: 54g/l (decomposition)
• Color/Form: Colorless liquid.
• Solubility: It is miscible with a variety of organic solvents and insoluble in water.
• Sensitiveness: Moisture Sensitive
• Density: 1.331 g/mL at 25 °C(lit.)

1,4-Butane sulton Security Information

• Symbol: GHS07
• RTECS：RP4300000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S36/37-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R68
• Hazard Level：6.1(b)
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• PackingGroup：III
• Risk Phrases： 22-40
• Signal Word：Warning
• TSCA：Yes
• HazardClass：6.1(b)

1,4-Butane sulton Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%